Cas no 478148-64-0 (2-Pyridinemethanol, 6-chloro-4-iodo-5-[(2-methyl-1-propenyl)oxy]-)

2-Pyridinemethanol, 6-chloro-4-iodo-5-[(2-methyl-1-propenyl)oxy]- structure
478148-64-0 structure
Product Name:2-Pyridinemethanol, 6-chloro-4-iodo-5-[(2-methyl-1-propenyl)oxy]-
CAS No:478148-64-0
MF:C10H11ClINO2
MW:339.557314157486
CID:3996260
PubChem ID:165350522
Update Time:2025-04-22

2-Pyridinemethanol, 6-chloro-4-iodo-5-[(2-methyl-1-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, 6-chloro-4-iodo-5-[(2-methyl-1-propenyl)oxy]-
    • DTXSID001164530
    • 478148-64-0
    • DB-399498
    • 6-Chloro-4-iodo-5-[(2-methyl-1-propen-1-yl)oxy]-2-pyridinemethanol
    • Inchi: 1S/C10H11ClINO2/c1-6(2)5-15-9-8(12)3-7(4-14)13-10(9)11/h3,5,14H,4H2,1-2H3
    • InChI Key: DRNHUCGFHAPJPX-UHFFFAOYSA-N
    • SMILES: IC1=CC(CO)=NC(=C1O/C=C(\C)/C)Cl

Computed Properties

  • Exact Mass: 338.95230Da
  • Monoisotopic Mass: 338.95230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.4Ų
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